Cas no 90585-32-3 (1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene)

1,1-Dibromo-2-(2-methoxyphenyl)-1-ethene Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-1-hexyn-3-ol
• 1-(2,2-Dibromovinyl)-2-methoxybenzene
• 1,1-dibromo-2-(4-trifluoromethylphenyl)ethene
• 2-(o-methoxyphenyl)-1,1-dibromoethene
• 1-(2,2-dibromovinyl)-4-trifluoromethylbenzene
• 2,2-dibromo-1-(2-methoxyphenyl)ethene
• 1,1-dibromo-2-(2-methoxyphenyl)ethene
• 1-(2-anisyl)-2,2-dibromoethylene
• 1,1-Dibromo-2-(o-methoxyphenyl)ethene
• 1,1-dibromo-2-(4-trifluoromethylphenyl)ethane
• 1-(2,2-dibromovinyl)-4-(trifluoromethyl)benzene
• ACMC-20mu28
• Benzene, 1-(2,2-dibromoethenyl)-4-(trifluoromethyl)-
• 1-(2,2-dibromovinyl)-4-(triuoromethyl)benzene
• CTK0C0985
• AGN-PC-00PJXD
• Benzene,1-(2,2-dibromoethenyl)-4-(trifluoromethyl)
• 1-(2-METHOXYPHENYL)HEX-1-YN-3-OL
• 90585-32-3
• 1-Hexyn-3-ol,1-(2-Methoxyphenyl)-
• +Expand

• InChIKey： DZCMHFQWBKKIIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O2/c1-3-6-12(14)10-9-11-7-4-5-8-13(11)15-2/h4-5,7-8,12,14H,3,6H2,1-2H3
• SMILES： CCCC(C#CC1=CC=CC=C1OC)O

Computed Properties

• Exact Mass: 204.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 204.115029749Da
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.20770
• PSA: 29.46000
• Boiling Point: 303.2±27.0 ºC (760 Torr),
• Flash Point: 121.9±22.2 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• Density: 1.779±0.06 g/cm3 (20 ºC 760 Torr),